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This technical support guide provides researchers with troubleshooting advice and frequently
asked questions regarding the mitigation of background noise in Spitzer Infrared Spectrograph
(IRS) data, with a specific focus on observations of Herbig-Haro 54 (HH54).

Troubleshooting Guide

This section addresses common artifacts and issues encountered during the analysis of
Spitzer/IRS data.

Q1: Why does my extracted spectrum for HH54 contain sharp, narrow spikes that are too sharp
to be real spectral features?

A: These features are likely the result of unflagged "rogue pixels" or radiation hits that were not
properly removed during the standard pipeline processing.[1][2] Rogue pixels are detector
pixels with abnormally high dark current or responsivity.[1][3][4] While the pipeline flags many
of these, some can propagate through to the final extracted spectrum.[1][2]

Solution:
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 Visual Inspection: Manually inspect your 2D Basic Calibrated Data (BCD) frames for hot
pixels that correspond to the wavelength of the spike.

e Use IRSCLEAN_MASK: This software allows you to visually identify and create a mask for
these spurious pixels, which can then be used to interpolate over them before re-extracting
the spectrum.[1][2]

o Re-extract with SPICE: The SPICE software allows you to re-extract spectra while specifying
a mask file to ignore problematic pixels.[2]

Q2: My 2D spectral image shows vertical stripes (“jailbars™) that are corrupting the spectrum.
How can | fix this?

A: Severe vertical striping, or "jailbars," is an instrumental artifact that can introduce significant
noise into the extracted spectrum.[1] This is distinct from the general background and requires
specific mitigation.

Solution:

e Background Subtraction: For staring mode observations, subtracting the image from the
other nod position is the most effective way to remove this pattern noise.[5][6]

o Dedicated Software: For cases where simple background subtraction is insufficient,
specialized routines may be needed to fit and subtract the column-by-column pattern.

Q3: The background level in my long-exposure observation of HH54 seems to slowly increase
over time. What causes this and how can | correct it?

A: This is likely due to the buildup of latent charge on the detector from the background itself,
particularly the zodiacal light, during long integrations.[1][7] This effect can be significant for
faint targets like HH54, sometimes adding 30-50% to the true background in integrations
lasting several hours.[1]

Solution:

e Monitor Signal vs. Time: For each BCD frame, calculate the median signal in a region of the
slit that is free of source emission.
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e Plot and Fit: Plot these median background values against time. If a rising trend is observed,
fit a low-order polynomial to this trend.[7]

o Subtract Trend: Subtract the fitted trend from your data on a frame-by-frame basis before co-
addition and background subtraction.[7]

Q4: After subtracting the background, my low-resolution spectra still show a residual sinusoidal
pattern ("fringing"”). What is the best way to remove this?

A: This is a common artifact in IRS low-resolution (SL and LL) spectra caused by interference
within the detector layers.

Solution:

o Use IRSFRINGE: The Spitzer Science Center provides a dedicated tool, IRSFRINGE, as
part of the SMART software package, which is designed to remove this fringing pattern from
1D extracted spectra.[7]

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background noise in Spitzer/IRS data?

A: The background noise in IRS data is a combination of instrumental and astrophysical
sources. The main components are:

o Zodiacal Light: Sunlight scattered and thermally re-emitted by interplanetary dust particles.
This is the dominant non-instrumental background source for space-based infrared
observatories.[8][9][10]

e Rogue Pixels: Pixels with abnormally high dark current that create pattern noise.[3][4] Solar
proton events early in the mission permanently damaged a fraction of pixels, increasing the
number of rogues.[2]

o Latent Charge: Residual signal from previous bright exposures or a gradual buildup from the
background in long integrations.[1][4][7]

» Dark Current: Signal generated by the detector electronics, which can be unstable over time,
particularly in the Long-High (LH) module.[7]
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o Scattered Light: Light from bright sources outside the slit that scatters into the optical path.
[11]

Q2: What is the recommended general workflow for mitigating noise for a faint, extended
source like HH54?

A: Arobust data reduction process is key. The following diagram outlines a recommended
workflow for cleaning and extracting a spectrum from Spitzer/IRS BCD files.
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Caption: General workflow for Spitzer/IRS data reduction.
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Q3: How do I choose the correct background subtraction method?

A: The best method depends on your observing strategy (Staring vs. Mapping) and the nature
of your source. For HH54, which is typically observed in Staring Mode, nod subtraction is

standard.
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Caption: Decision tree for background subtraction methods.

Experimental Protocols & Data
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Protocol 1: Basic Background Subtraction for Staring
Mode Data

This protocol describes the standard method of subtracting observations from two different nod
positions along the slit to remove background and instrumental signatures. This is the
recommended method for point sources or compact sources like HH54.[5][6]

Methodology:

o Separate Files: Identify all BCD (*bcd.fits) files corresponding to Nod 1 and Nod 2 positions.
This information is available in the FITS header of each file.

e Co-add Nod 1: Combine all individual Nod 1 BCD images into a single, high signal-to-noise
'nodl1_coadd.fits' image. Repeat this process for all Nod 2 images to create
'nod2_coadd.fits'.

e Subtract Images: Subtract the co-added Nod 2 image from the co-added Nod 1 image. The
resulting frame will contain a positive spectrum of the source at the Nod 1 position and a
negative spectrum at the Nod 2 position.

o Note: The Spitzer pipeline provides a bksub.fits file that is the result of this process on the
co-added 2D images (coad2d.fits).[5][6] For custom cleaning, performing this step
manually is recommended.[6]

o Extract Spectrum: Use a tool like SPICE to extract the 1D spectrum from the background-
subtracted 2D image.[6]

Data Summary Tables

The following tables summarize common noise sources and the software tools available for
their mitigation.

Table 1: Common Noise Sources and Mitigation Strategies
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Noise Source Appearance in Data Primary Mitigation Method

Sharp spikes in 1D spectra; ) ) i
Masking and interpolation

Rogue Pixels hot or cold pixels in 2D
) (IRSCLEAN_MASK).[1][2][7]
images.
Spatially smooth, diffuse Subtraction of off-source or

Zodiacal Light )
background. alternate nod observations.[5]

) ] Dithering; fitting and
Faint "ghost" images; slowly )
Latent Charge o ] subtracting temporal trend.[1]
rising background over time. 7]

Erinai Low-amplitude sinusoidal Defringing software
ringin
9ng pattern in 1D spectra. (IRSFRINGE).[7]
) Strong vertical striping pattern ,
"Jailbars" ) i Nod subtraction.[1][5]
in 2D images.
) ) ) ) Identified and masked by the
) Sharp, single-pixel spikes in o ]

Radhits pipeline; can be cleaned with

2D images.
IRSCLEAN.

Table 2: Key Software Tools for Noise Mitigation
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Software Tool Purpose Provided By

Interactive spectral extraction, ) )
SPICE o ] Spitzer Science Center
viewing, and analysis.

Cleans bad pixels from BCD
IRSCLEAN_MASK images by creating a mask file.  Spitzer Science Center

[11[2][3]

For building and analyzing
spectral cubes from mapping _ _

CUBISM ) ] Spitzer Science Center
data; includes bad pixel

cleaning.[7]

Removes the fringe pattern ) )
IRSFRINGE ) Spitzer Science Center
from low-resolution spectra.[7]

A package for mosaicking and
MOPEX source extraction from image Spitzer Science Center
data.[7]

Corrects for time-dependent
DARK_SETTLE dark current in Long-High (LH)  Spitzer Science Center
data.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Spitzer: IRS Features and Caveats [irsa.ipac.caltech.edu]
e 2. Spitzer: IRS Instrument Handbook [irsa.ipac.caltech.edu]
o 3. Spitzer: Rogue Pixel Masks [irsa.ipac.caltech.edul]

e 4. Spitzer: IRS Instrument Handbook [irsa.ipac.caltech.edu]

e 5. Spitzer: IRS Instrument Handbook [irsa.ipac.caltech.edu]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/features/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/irsinstrumenthandbook/76/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/calibrationfiles/roguepixelmasks/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/irsinstrumenthandbook/83/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/irsinstrumenthandbook/83/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/irsinstrumenthandbook/83/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/irsinstrumenthandbook/79/
https://www.benchchem.com/product/b1202363?utm_src=pdf-custom-synthesis#bc-rfq
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/features/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/irsinstrumenthandbook/76/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/calibrationfiles/roguepixelmasks/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/irsinstrumenthandbook/75/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/irsinstrumenthandbook/82/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 6. Spitzer Data Analysis Cookbook [irsa.ipac.caltech.edu]

e 7. Spitzer: IRS Instrument Handbook [irsa.ipac.caltech.edu]

e 8. irsa.ipac.caltech.edu [irsa.ipac.caltech.edu]

e 9.[1205.4047] A Spitzer IRAC Measure of the Zodiacal Light [arxiv.org]

o 10. astrobites.org [astrobites.org]

e 11. Spitzer: IRAC Cryogenic Image Features and Caveats [irsa.ipac.caltech.edu]
o 12. Spitzer: IRS Instrument Handbook [irsa.ipac.caltech.edu]

¢ To cite this document: BenchChem. [Spitzer/IRS Data Troubleshooting and Support Center:
HH54]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202363/docs#spitzer-irs-data-troubleshooting-and-
support-center-hh54]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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